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Compound of Interest

(4-Aminophenyl)(2-
Compound Name:
methylpiperidin-1-yl)methanone

cat. No.: B1597971

An In-depth Technical Guide to (4-Aminophenyl)(2-methylpiperidin-1-yl)methanone and its
Structural Isomers

This technical guide provides a comprehensive overview of (4-Aminophenyl)(2-
methylpiperidin-1-yl)methanone, a substituted benzophenone derivative. Due to the limited
availability of data for this specific positional isomer, this guide will also draw upon information
from its close structural analogs, (4-Aminophenyl)(piperidin-1-yl)methanone and (4-
Aminophenyl)(4-methylpiperidin-1-yl)methanone, to provide a thorough understanding of this
class of compounds for researchers, scientists, and drug development professionals.

Compound Identification and Physicochemical
Properties

While a specific CAS number for (4-Aminophenyl)(2-methylpiperidin-1-yl)methanone is not
readily available in common chemical databases, the CAS numbers for its closely related
structural isomers are well-documented:
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Molecular Weight (
Compound Name CAS Number Molecular Formula

g/mol )
(4-Aminophenyl)
(piperidin-1- 42837-37-6[1][2] C12H16N20 204.27[1][2]
yl)methanone
(4-Aminophenyl)(4-
methylpiperidin-1- 79868-20-5[3][4] C13H18N20 218.29

yl)methanone

The introduction of a methyl group at the 2-position of the piperidine ring in the target
compound would result in a molecular formula of C13H18N20 and a molecular weight of
218.29 g/mol . The physicochemical properties are expected to be similar to its analogs, likely

presenting as a solid at room temperature.

Synthesis and Mechanistic Insights

The synthesis of (4-Aminophenyl)(2-methylpiperidin-1-yl)methanone can be achieved
through a standard amidation reaction. A plausible synthetic route involves the coupling of a
protected 4-aminobenzoyl derivative with 2-methylpiperidine, followed by deprotection.

Proposed Synthetic Pathway

A common and effective method for forming the amide bond is the Schotten-Baumann reaction,
which involves the acylation of an amine with an acyl chloride.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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